Butocarboxim sulfoxide
Overview
Description
Butocarboxim sulfoxide is a useful research compound. Its molecular formula is C7H14N2O3S and its molecular weight is 206.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enzyme-Linked Chemiluminescent Immunoassay in Agricultural Products
In a study by Fang et al. (2015), an enzyme-linked chemiluminescent immunoassay (ELCIA) was developed for detecting Butocarboxim in agricultural products. This study designed and synthesized haptens around the oxime moiety of Butocarboxim and developed an immunoassay with potential for simple and cost-effective screening of environmental exposure to Butocarboxim in agricultural products like apples and green groceries (Fang et al., 2015).
Quantitative Determination in Agricultural Products
Another study by Fang et al. (2015) developed an indirect competitive enzyme-linked immunosorbent assay (bi-ELISA) and an electrochemical immunoassay (bi-ECIA) for detecting Butocarboxim pesticides. The assays demonstrated enhanced sensitivity, indicating their utility in ensuring the safety of agricultural products from Butocarboxim contamination (Fang et al., 2015).
Residue Analysis in Greenhouse Crops
Torres et al. (2002) studied the diminution of several pesticides, including Butocarboxim, in greenhouse crops. They developed an analytical method based on dichloromethane extraction and GC-PFPD analysis, which could be instrumental in ensuring the safe quantification of Butocarboxim residues in various crops (Torres et al., 2002).
UPLC for Pesticide Determination
Leandro et al. (2007) developed an ultra-performance liquid chromatographic method for determining various pesticides, including Butocarboxim sulfoxide, in food products. This method, featuring fast polarity switching, offers a promising approach for the efficient analysis of Butocarboxim residues in food safety monitoring (Leandro et al., 2007).
properties
IUPAC Name |
[(E)-3-methylsulfinylbutan-2-ylideneamino] N-methylcarbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O3S/c1-5(6(2)13(4)11)9-12-7(10)8-3/h6H,1-4H3,(H,8,10)/b9-5+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCTCYOQIGNPQJH-WEVVVXLNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=NOC(=O)NC)C)S(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(/C(=N/OC(=O)NC)/C)S(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34681-24-8 |
Source
|
| Record name | Butocarboxim sulfoxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034681248 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-(methylsulphinyl)butan-2-one O-[(methylamino)carbonyl]oxime | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.387 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
